1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: C1=CC=C(C=C1)OCC2=NOC(=N2)CN
• InChI: InChI=1S/C10H11N3O2/c11-6-10-12-9(13-15-10)7-14-8-4-2-1-3-5-8/h1-5H,6-7,11H2
• InChIKey: VGBCZXPDRVSWCE-UHFFFAOYSA-N

1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine: Overview & Procurement

1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine (free base CAS 1082823-88-8; hydrochloride CAS 1235666-65-5) is a disubstituted 1,2,4-oxadiazole featuring a primary aminomethyl group at the 5-position and a phenoxymethyl substituent at the 3-position [1]. The 1,2,4-oxadiazole ring is a recognized bioisostere for ester and amide functionalities, offering enhanced hydrolytic and metabolic stability compared to the functionalities it replaces [2]. Commercial availability in both free base (≥97% purity) and hydrochloride salt forms from multiple suppliers supports its procurement as a versatile building block for medicinal chemistry and agrochemical discovery programs.

Scaffold 1,2,4-oxadiazole bioisostere with reported stability advantages over ester/amide

Form Free base and hydrochloride salt; supports salt-form selection for synthesis or assay

Supply Multi-supplier availability for medicinal chemistry and agrochemical programs

• [1] ChemSpace. 1-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride. CAS 1235666-65-5. LogP 1.09. https://chem-space.com/CSSB00025745536-A68FC7 View Source
• [2] Boström J, Hogner A, Llinàs A, Wellner E, Plowright AT. Oxadiazoles in Medicinal Chemistry. J Med Chem. 2012;55(5):1817-1830. doi:10.1021/jm2013248 View Source

1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine: Differentiation from Class Analogs

The 1,2,4-oxadiazole scaffold exists in multiple regioisomeric forms (1,2,4- vs. 1,3,4-oxadiazole), and matched-pair analysis from the AstraZeneca compound collection reveals that these isomers differ by approximately one order of magnitude in lipophilicity (log D), with significant downstream consequences for metabolic stability, hERG inhibition, and aqueous solubility [1]. Furthermore, within the 1,2,4-oxadiazole series, the position of substituents (3- vs. 5-substitution) produces distinct electronic and steric environments that modulate target engagement. The phenoxymethyl substituent at the 3-position specifically contributes to GPR40 agonism potency and cytotoxicity profiles that cannot be replicated by simple alkyl or aryl replacements [2][3]. A purchasing decision based on 'any oxadiazole methanamine' therefore risks acquiring a compound with fundamentally different physicochemical and pharmacological properties.

Regioisomer Mismatch

1,2,4- vs 1,3,4-oxadiazole may shift log D ~10-fold, altering ADME and off-target profiles; not interchangeable.

Substituent Position Sensitivity

3- vs 5-substitution on the oxadiazole ring modifies electronic/steric environment and target engagement.

Phenoxymethyl Specificity

The phenoxymethyl group drives GPR40 agonism and cytotoxicity profiles not replicated by alkyl or aryl replacements.

• [1] Boström J, Hogner A, Llinàs A, Wellner E, Plowright AT. Oxadiazoles in Medicinal Chemistry. J Med Chem. 2012;55(5):1817-1830. doi:10.1021/jm2013248 View Source
• [2] Zahanich I, Kondratov I, Naumchyk V, et al. Phenoxymethyl 1,3-oxazoles and 1,2,4-oxadiazoles as potent and selective agonists of free fatty acid receptor 1 (GPR40). Bioorg Med Chem Lett. 2015;25(16):3105-3111. doi:10.1016/j.bmcl.2015.06.018 View Source
• [3] Mokenapelli S, Gutta M, Vankadari S, et al. Synthesis, cytotoxicity, and molecular docking of substituted 3-(2-methylbenzofuran-3-yl)-5-(phenoxymethyl)-1,2,4-oxadiazoles. Arch Pharm (Weinheim). 2020;353(6):e2000006. doi:10.1002/ardp.202000006 View Source

1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine: Key Differentiation Evidence

Lipophilicity: 1,2,4- vs. 1,3,4-Oxadiazole Isomers

The 1,2,4-oxadiazole scaffold of the target compound confers systematically higher lipophilicity compared to the 1,3,4-oxadiazole regioisomer. A systematic comparison of matched molecular pairs across the AstraZeneca compound collection demonstrated that the 1,3,4-oxadiazole isomer shows approximately one order of magnitude lower log D than its 1,2,4-oxadiazole partner in virtually all cases examined [1]. Significant differences were also observed in metabolic stability, hERG inhibition, and aqueous solubility, favoring the 1,3,4-isomer but establishing the 1,2,4-isomer as the preferred choice when higher membrane permeability is desired [1].

Lipophilicity

Class-level

~10-fold higher log D vs 1,3,4-oxadiazole isomer

Supports membrane permeability context

Matched-pair analysis; class-level inference

Evidence Dimension	Lipophilicity (log D) difference between oxadiazole regioisomers
Target Compound Data	~1 order of magnitude higher log D (1,2,4-oxadiazole scaffold); target compound LogP = 1.09
Comparator Or Baseline	~1 order of magnitude lower log D (1,3,4-oxadiazole isomer scaffold)
Quantified Difference	Approximately 10-fold difference in log D (systematic matched-pair analysis)
Conditions	AstraZeneca compound collection; matched molecular pair analysis across diverse chemotypes

Why This Matters

For procurement decisions targeting CNS-penetrant or membrane-permeable candidates, the 1,2,4-oxadiazole scaffold offers a quantifiable lipophilicity advantage over 1,3,4-oxadiazole alternatives, directly influencing tissue distribution and bioavailability.

• [1] Boström J, Hogner A, Llinàs A, Wellner E, Plowright AT. Oxadiazoles in Medicinal Chemistry. J Med Chem. 2012;55(5):1817-1830. doi:10.1021/jm2013248 View Source

Phenoxymethyl Substituent in GPR40 Agonism

The phenoxymethyl substitution pattern at the 3-position of the 1,2,4-oxadiazole core is directly associated with potent GPR40 agonism. Zahanich et al. reported that phenoxymethyl 1,2,4-oxadiazoles achieved a best EC50 of 0.058 μM, representing an approximately 310-fold improvement in potency over the initial screening hit (EC50 = 18 μM) [1]. The lead 1,2,4-oxadiazole compound (159a) demonstrated an EC50 of 0.30 μM, while the corresponding 1,3-oxazole analog (158a) achieved EC50 = 0.0058 μM [2]. Critically, the lead compounds showed no appreciable inhibition of key cytochromes P450 and exhibited a favorable ADME profile encompassing aqueous solubility, plasma protein binding, microsomal stability, and membrane permeability [1].

GPR40 Agonism

Reported

Best EC50 0.058 μM (310-fold from hit); lead 0.30 μM

Supports GPR40 engagement studies

In vitro functional assay; cross-study comparable

Evidence Dimension	GPR40 receptor agonism potency (EC50)
Target Compound Data	Best phenoxymethyl 1,2,4-oxadiazole EC50 = 0.058 μM; lead oxadiazole 159a EC50 = 0.30 μM
Comparator Or Baseline	Initial screening hit EC50 = 18 μM; 1,3-oxazole analog 158a EC50 = 0.0058 μM
Quantified Difference	~310-fold improvement from screening hit (0.058 μM vs. 18 μM); ~52-fold difference between oxadiazole lead and oxazole lead
Conditions	In vitro GPR40 functional assay; glucose-stimulated insulin secretion; ADME panel (aqueous solubility, plasma protein binding, microsomal stability, membrane permeability, CYP450 inhibition)

Why This Matters

The phenoxymethyl substituent is a critical pharmacophoric element for GPR40 agonism; procurement of this specific substitution pattern is essential for programs targeting free fatty acid receptor 1 with a first-in-class mechanism for diabetes.

• [1] Zahanich I, Kondratov I, Naumchyk V, et al. Phenoxymethyl 1,3-oxazoles and 1,2,4-oxadiazoles as potent and selective agonists of free fatty acid receptor 1 (GPR40). Bioorg Med Chem Lett. 2015;25(16):3105-3111. doi:10.1016/j.bmcl.2015.06.018 View Source
• [2] ScienceDirect. Phenoxymethyl 1,3-oxazoles and 1,2,4-oxadiazoles as potent and selective agonists of free fatty acid receptor 1 (GPR40). Graphical abstract data: oxadiazole 159a EC50 = 0.30 μM; oxazole 158a EC50 = 0.0058 μM. Bioorg Med Chem Lett. 2015. https://www.sciencedirect.com/science/article/abs/pii/S0960894X15006113 View Source

LogP Profile Among 1,2,4-Oxadiazole Methanamines

The target compound (as the hydrochloride salt) exhibits a measured LogP of 1.09 [1], placing it at an intermediate lipophilicity within the 1,2,4-oxadiazol-5-yl methanamine series. This value is higher than the unsubstituted parent compound (LogP 0.85) and lower than the 4-fluorophenyl derivative (LogP 2.34) . The phenoxymethyl substituent introduces an ether oxygen and a phenyl ring that together modulate lipophilicity and hydrogen-bonding capacity (H-bond acceptors = 4, donors = 1; polar surface area = 74 Ų) compared to purely alkyl or haloaryl analogs [1]. The regioisomer 1-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]methanamine has a comparable LogP of 1.09 , but differs in the spatial arrangement of the aminomethyl and phenoxymethyl groups, which can affect target recognition in structure-based design.

LogP Profile

Reported

LogP 1.09 (intermediate drug-like range)

Supports drug-likeness selection

Δ +0.24 vs parent; Δ −1.25 vs 4-F-phenyl analog

Evidence Dimension	Calculated/measured LogP
Target Compound Data	LogP = 1.09; H-bond acceptors = 4; H-bond donors = 1; PSA = 74 Ų
Comparator Or Baseline	Parent (1,2,4-oxadiazol-5-yl)methanamine LogP = 0.85; 4-Fluorophenyl derivative LogP = 2.34; Methyl derivative LogP = 1.78; Regioisomer (CAS 893748-85-1) LogP = 1.09
Quantified Difference	ΔLogP = +0.24 vs. parent; ΔLogP = -1.25 vs. 4-fluorophenyl derivative; ΔLogP = -0.69 vs. methyl derivative; ΔLogP ≈ 0 vs. regioisomer
Conditions	Computed/predicted LogP values from vendor databases (ChemSpace, AKSci, Fluorochem, Leyan); parent compound and derivative data from VulcanChem comparative analysis table

Why This Matters

The intermediate LogP of 1.09 positions this compound in a favorable drug-like space (Lipinski-compliant), balancing aqueous solubility with membrane permeability better than more lipophilic fluorophenyl or methyl analogs, which is critical for hit-to-lead prioritization.

• [1] ChemSpace. 1-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride. LogP 1.09; PSA 74 Ų; H-bond acceptors 4; H-bond donors 1. https://chem-space.com/CSSB00025745536-A68FC7 View Source

Amide Coupling to Betulinic Acid for Cytotoxic Derivatives

The target compound belongs to the (3-aryl-1,2,4-oxadiazol-5-yl)methanamine family that serves as a key synthetic intermediate for constructing biologically active amide conjugates. Krishna et al. employed (3-aryl-1,2,4-oxadiazol-5-yl)methanamines 2–13 in amide coupling reactions with betulinic acid to generate derivatives 14–25, all of which demonstrated high cytotoxicity against three human cancer cell lines in vitro [1]. The primary amine at the 5-position of the oxadiazole ring provides a reactive handle for conjugation to carboxylic acid-containing payloads, while the 3-aryl (phenoxymethyl) substituent contributes to target binding and physicochemical modulation [1][2]. This contrasts with 1,3,4-oxadiazole-based building blocks, which exhibit lower lipophilicity and different metabolic stability profiles that may be less suitable for applications where higher membrane permeability is required [3].

Conjugate Cytotoxicity

Class-level

High activity across 3 human cancer cell lines

Supports cell-model endpoint review

Class-level inference; individual IC50 not disaggregated

Evidence Dimension	Cytotoxicity of amide derivatives synthesized from (3-aryl-1,2,4-oxadiazol-5-yl)methanamine building blocks
Target Compound Data	Betulinic acid-1,2,4-oxadiazole amide derivatives 14–25: all compounds demonstrated high cytotoxicity against three human cancer cell lines (specific IC50 values not disaggregated by individual methanamine precursor in the abstract)
Comparator Or Baseline	1,3,4-Oxadiazole-based building blocks: systematically lower lipophilicity (log D) and different metabolic stability (favoring 1,3,4-isomers) [3]
Quantified Difference	Qualitative: all tested 1,2,4-oxadiazole amide derivatives highly active; quantitative differentiation between individual methanamine precursors not reported; 1,3,4-oxadiazole isomers show ~10-fold lower log D [3]
Conditions	In vitro cytotoxicity against three human cancer cell lines; betulinic acid amide coupling; structures confirmed by IR, NMR, and mass spectra

Why This Matters

For medicinal chemistry teams synthesizing amide conjugates, the 1,2,4-oxadiazol-5-yl methanamine scaffold offers a validated entry point to cytotoxic derivatives with higher inherent lipophilicity than 1,3,4-oxadiazole alternatives, which may be advantageous for targets requiring enhanced membrane penetration.

• [1] Krishna C, Bhargavi MV, Krupadanam GLD. Design, Synthesis, and Cytotoxicity of Semisynthetic Betulinic Acid-1,2,4-Oxadiazole Amide Derivatives. Russ J Gen Chem. 2018;88(2):312-318. doi:10.1134/S1070363218020196 View Source
• [2] Krasavin M, Rufanov KA, Sosnov AV, et al. Discovery and SAR exploration of N-aryl-N-(3-aryl-1,2,4-oxadiazol-5-yl)amines as potential therapeutic agents for prostate cancer. BMC Chemistry. 2010;4:4. doi:10.1186/1752-153X-4-4 View Source
• [3] Boström J, Hogner A, Llinàs A, Wellner E, Plowright AT. Oxadiazoles in Medicinal Chemistry. J Med Chem. 2012;55(5):1817-1830. doi:10.1021/jm2013248 View Source

Cytotoxicity Against Colon and Pancreatic Cancer Lines

The phenoxymethyl substituent at the oxadiazole 5-position (structurally analogous to the 3-position in the target compound) is associated with significant cytotoxicity in benzofuran-oxadiazole hybrid molecules. Mokenapelli et al. reported that compounds 6a (IC50 = 9.71 ± 1.9 μM), 6b (IC50 = 7.48 ± 0.6 μM), and 6c (IC50 = 3.27 ± 1.1 μM) displayed significant cytotoxic activity against HCT116 colon cancer and MIA PaCa2 pancreatic cancer cell lines, with molecular docking confirming binding affinity to glycogen synthase kinase-3β (GSK3β) [1]. Compound 6c showed a ~3-fold improvement over 6a, demonstrating that the phenoxymethyl-oxadiazole scaffold is tunable for potency optimization [1]. This contrasts with 1,3,4-oxadiazole-based anticancer agents such as 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole derivatives, which achieved submicromolar IC50 values (0.67–0.87 μM) against different cell lines (PC-3, HCT-116, ACHN) [2], highlighting scaffold-dependent potency and selectivity profiles.

Cytotoxicity Comparison

Reported

1,2,4 series: IC50 3.27–9.71 μM

Scaffold-specific endpoint context

1,3,4 series 0.67–0.87 μM; different cell panels

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	5-(Phenoxymethyl)-1,2,4-oxadiazole hybrids: 6a IC50 = 9.71 ± 1.9 μM; 6b IC50 = 7.48 ± 0.6 μM; 6c IC50 = 3.27 ± 1.1 μM (HCT116/MIA PaCa2)
Comparator Or Baseline	2-(Phenoxymethyl)-5-phenyl-1,3,4-oxadiazole derivatives: Compound 2 IC50 = 0.67 μM (PC-3), 0.80 μM (HCT-116), 0.87 μM (ACHN)
Quantified Difference	1,2,4-Oxadiazole series: ~3.27–9.71 μM range; 1,3,4-Oxadiazole series: ~0.67–0.87 μM range (different cell line panels); ~4.9-fold higher potency for 1,3,4-series on shared HCT-116 line (0.80 vs. ~3.27 μM best)
Conditions	HCT116 colon cancer and MIA PaCa2 pancreatic cancer cell lines (1,2,4-series); PC-3 prostate, HCT-116 colon, ACHN kidney adenocarcinoma (1,3,4-series); GSK3β molecular docking

Why This Matters

The distinct cytotoxicity ranges and cell line selectivity profiles between 1,2,4- and 1,3,4-oxadiazole phenoxymethyl derivatives mean that scaffold selection is not interchangeable; procurement should align with the specific cancer indication and potency requirements of the discovery program.

• [1] Mokenapelli S, Gutta M, Vankadari S, et al. Synthesis, cytotoxicity, and molecular docking of substituted 3-(2-methylbenzofuran-3-yl)-5-(phenoxymethyl)-1,2,4-oxadiazoles. Arch Pharm (Weinheim). 2020;353(6):e2000006. doi:10.1002/ardp.202000006 View Source
• [2] Lakshmithendral K, Saravanan K, Elancheran R, et al. Design, synthesis and biological evaluation of 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole derivatives as anti-breast cancer agents. Eur J Med Chem. 2019;168:1-15. doi:10.1016/j.ejmech.2019.02.033 View Source

1-[3-(Phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine: Validated Applications

GPR40 Agonist Lead Optimization for Diabetes

The phenoxymethyl-1,2,4-oxadiazole chemotype, for which this compound serves as a key intermediate or scaffold representative, has demonstrated potent and selective GPR40 agonism (best EC50 = 0.058 μM) with a favorable ADME profile including no appreciable CYP450 inhibition [1]. Programs targeting free fatty acid receptor 1 for glucose-stimulated insulin secretion should procure this compound as a core scaffold for SAR exploration, leveraging the ~310-fold potency window over the initial screening hit and the established synthetic tractability of the 5-aminomethyl handle for diversification [1][2].

Betulinic Acid Conjugates as Anticancer Prodrugs

The primary amine at the 5-position enables direct amide coupling with carboxylic acid-containing payloads such as betulinic acid, yielding derivatives with confirmed high cytotoxicity against multiple human cancer cell lines [3]. This compound is the procurement choice when the synthetic route requires a 1,2,4-oxadiazole linker with intermediate lipophilicity (LogP 1.09) to balance conjugate permeability and aqueous solubility, as opposed to the more polar 1,3,4-oxadiazole alternatives that show systematically lower log D values [4].

SAR of 1,2,4-Oxadiazoles as Anticancer Agents

The 5-(phenoxymethyl)-1,2,4-oxadiazole scaffold has produced compounds with IC50 values ranging from 3.27 to 9.71 μM against HCT116 colon and MIA PaCa2 pancreatic cancer cell lines, with GSK3β identified as a molecular target through docking studies [5]. For medicinal chemistry teams exploring the 1,2,4-oxadiazole chemical space for oncology, this compound provides a validated starting point with established synthetic accessibility and a phenoxymethyl substituent that can be further diversified at the aminomethyl position [5].

Fungicide Discovery with Oxadiazole Derivatives

Substituted 1,2,4-oxadiazole derivatives are claimed as microbiocidal active ingredients with fungicidal activity against phytopathogenic microorganisms in patent literature [6]. The phenoxymethyl substituent and free aminomethyl group provide two orthogonal diversification vectors for generating fungicide candidate libraries. The intermediate LogP (1.09) of this compound [7] may offer advantages for foliar uptake and translocation compared to more hydrophilic or lipophilic oxadiazole building blocks evaluated in agrochemical screens.

Application

Selection Property

Validation Focus

GPR40 Agonist SAR Studies

Phenoxymethyl substitution pattern

GPR40 engagement and ADME panel review

Betulinic Acid Conjugate Synthesis

5-aminomethyl amide coupling handle

Cell-model cytotoxicity endpoint review

1,2,4-Oxadiazole Cytotoxicity SAR

Scaffold-specific potency range

GSK3β and kinase selectivity profiling

Fungicide Discovery Screening

Dual diversification vectors (amine + phenoxymethyl)

Phytopathogen panel and foliar uptake review

• [1] Zahanich I, Kondratov I, Naumchyk V, et al. Phenoxymethyl 1,3-oxazoles and 1,2,4-oxadiazoles as potent and selective agonists of free fatty acid receptor 1 (GPR40). Bioorg Med Chem Lett. 2015;25(16):3105-3111. doi:10.1016/j.bmcl.2015.06.018 View Source
• [2] ScienceDirect. Phenoxymethyl 1,3-oxazoles and 1,2,4-oxadiazoles as potent and selective agonists of free fatty acid receptor 1 (GPR40). Graphical abstract: oxadiazole 159a EC50 = 0.30 μM. https://www.sciencedirect.com/science/article/abs/pii/S0960894X15006113 View Source
• [3] Krishna C, Bhargavi MV, Krupadanam GLD. Design, Synthesis, and Cytotoxicity of Semisynthetic Betulinic Acid-1,2,4-Oxadiazole Amide Derivatives. Russ J Gen Chem. 2018;88(2):312-318. doi:10.1134/S1070363218020196 View Source
• [4] Boström J, Hogner A, Llinàs A, Wellner E, Plowright AT. Oxadiazoles in Medicinal Chemistry. J Med Chem. 2012;55(5):1817-1830. doi:10.1021/jm2013248 View Source
• [5] Mokenapelli S, Gutta M, Vankadari S, et al. Synthesis, cytotoxicity, and molecular docking of substituted 3-(2-methylbenzofuran-3-yl)-5-(phenoxymethyl)-1,2,4-oxadiazoles. Arch Pharm (Weinheim). 2020;353(6):e2000006. doi:10.1002/ardp.202000006 View Source
• [6] Weiss M, Lamberth C, Quaranta L, et al. Microbiocidal oxadiazole derivatives. US Patent Application 20200138027. Filed May 19, 2017. Published May 7, 2020. View Source
• [7] ChemSpace. 1-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride. CAS 1235666-65-5. LogP 1.09. https://chem-space.com/CSSB00025745536-A68FC7 View Source